Cas no 1261846-74-5 (2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine)

2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine is a fluorinated pyridine derivative with a methoxy substituent at the 2-position and trifluoromethyl groups at the 3- and 5-positions. Its unique structure, featuring electron-withdrawing trifluoromethyl groups, enhances stability and influences reactivity, making it valuable in pharmaceutical and agrochemical research. The compound's aromatic pyridine core and fluorine-rich substituents contribute to its potential as an intermediate in the synthesis of bioactive molecules, particularly those requiring lipophilicity and metabolic resistance. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The presence of multiple trifluoromethyl groups may also improve binding affinity in target interactions.
2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine structure
1261846-74-5 structure
Product Name:2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine
CAS No:1261846-74-5
MF:C14H9F6NO
MW:321.217784643173
CID:4983433
Update Time:2025-06-08

2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine
    • Inchi: 1S/C14H9F6NO/c1-22-12-11(14(18,19)20)6-9(7-21-12)8-3-2-4-10(5-8)13(15,16)17/h2-7H,1H3
    • InChI Key: MZPWYLGLTKRXRI-UHFFFAOYSA-N
    • SMILES: FC(C1=C(N=CC(=C1)C1C=CC=C(C(F)(F)F)C=1)OC)(F)F

Computed Properties

  • Exact Mass: 321.05883288 g/mol
  • Monoisotopic Mass: 321.05883288 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 22.1
  • Molecular Weight: 321.22

2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013008499-250mg
2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine
1261846-74-5 97%
250mg
499.20 USD 2021-07-04
Alichem
A013008499-500mg
2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine
1261846-74-5 97%
500mg
823.15 USD 2021-07-04
Alichem
A013008499-1g
2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine
1261846-74-5 97%
1g
1,549.60 USD 2021-07-04

Additional information on 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261846-74-5)

2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261846-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of trifluoromethyl groups and a methoxy substituent on the pyridine ring enhances its electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its lipophilicity and metabolic stability are critical factors.

The compound's molecular formula and structural complexity contribute to its versatility in chemical reactions. Recent studies highlight its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are pivotal in treating various diseases. The trifluoromethyl groups, in particular, are known to improve binding affinity and selectivity, addressing challenges in targeted therapy. This aligns with the growing demand for precision medicine and personalized treatment options, topics frequently searched by professionals in the field.

In addition to pharmaceutical applications, 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine is explored in material science for its potential in creating advanced organic electronic materials. Its electron-withdrawing properties make it suitable for use in OLEDs and photovoltaic devices, areas that are currently trending due to the global push for sustainable energy solutions. The compound's ability to modify charge transport properties is a key focus for researchers aiming to enhance device efficiency.

The synthesis of CAS No. 1261846-74-5 involves multi-step organic reactions, including cross-coupling and functional group transformations. Optimizing these processes is a hot topic in green chemistry, as industries seek to reduce environmental impact while maintaining high yields. Questions like "How to improve the synthesis efficiency of trifluoromethylated compounds?" or "What are the latest advancements in pyridine derivatives?" are commonly searched, reflecting the compound's relevance in contemporary research.

From a commercial perspective, 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine is available through specialized chemical suppliers, often listed under its CAS number or IUPAC name. Its pricing and availability are influenced by factors such as purity, scale of production, and regulatory compliance. Companies involved in custom synthesis and contract research frequently inquire about this compound, underscoring its importance in the fine chemicals market.

In summary, CAS No. 1261846-74-5 represents a promising compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural motifs and functional groups align with current research trends, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation and sustainability in chemistry.

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